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Compound of Interest

Compound Name: Sudan Orange G-d5

Cat. No.: B1668930

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling protocols for Sudan
Orange G-d5 (Deuterated Sudan Orange G). The information is compiled from various safety
data sheets (SDS) to ensure a comprehensive understanding of the potential hazards and
necessary precautions.

Chemical and Physical Properties

Sudan Orange G-d5 is the deuterated form of Sudan Orange G, an azo dye. While specific
experimental data for the deuterated compound is limited, the physical and chemical properties
are expected to be very similar to its non-deuterated counterpart, with a primary difference in
molecular weight.
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Property Data References
Chemical Formula C12H5D5N202 [1]
Molecular Weight 219.25 g/mol [1][2]
Appearance Red-orange powder/solid [31[41[5]
Melting Point 143 - 146 °C [31[5][6]

Soluble in ethanol and ether.[5]
B Slightly soluble in water.[5]
Solubility _ [5]
Soluble in chloroform (1

mg/mL).

Room temperature.[4][7]
Storage Temperature Recommended storage at 15- [417181191
25°C.[8][9]

Hazard Identification and Classification

Sudan Orange G is classified as a hazardous substance. Users should be aware of the
following GHS hazard statements:

H315: Causes skin irritation.[8][9][10]

H319: Causes serious eye irritation.[8][9][10]

H335: May cause respiratory irritation.[8][9][10]

Acute oral toxicity, Category 4: Harmful if swallowed.[3]

The signal word for this substance is Warning.[3][8][10]

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to strict experimental protocols is crucial when working with Sudan Orange G-d5 to
minimize exposure and mitigate risks.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense.
o Eye/Face Protection: Wear tight-sealing safety goggles or a face shield.[11][12]
» Skin Protection:

o Wear protective gloves (e.g., PVC).[13]

o Wear appropriate protective clothing to prevent skin exposure.[3][11]

o Use a PVC apron and consider barrier cream for additional protection.[13]

e Respiratory Protection: If dust is generated, use a dust mask (type N95 or equivalent).[13] In
case of insufficient ventilation, wear a suitable respirator.[12]

Handling and Storage

Proper handling and storage procedures are essential to prevent accidents and maintain the
integrity of the compound.

» Handling:

o

Avoid contact with skin and eyes.[3]

[¢]

Do not breathe dust.[3]

o

Wash hands and any exposed skin thoroughly after handling.[3]

o

Do not eat, drink, or smoke when using this product.[3]

o

Use only in a well-ventilated area or outdoors.[3]

e Storage:

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][7][11]

o Store away from incompatible materials such as strong oxidizing agents.[3][7]
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First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[3]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention if irritation develops.[3][14]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Get medical attention.[3]

Ingestion: Rinse mouth. Call a doctor if you feel unwell.[8][9] Do NOT induce vomiting.[12]

Accidental Release Measures

In case of a spill, follow these procedures to contain and clean up the material safely.

o Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid breathing dust.[3][8][9]

o Environmental Precautions: Prevent the product from entering drains.[7][15]

» Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal. Avoid generating dust.[3][15]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use extinguishing measures that are appropriate to the local
circumstances and the surrounding environment, such as water spray, dry chemical, foam, or
carbon dioxide.[7][8][9][12]

» Unsuitable Extinguishing Media: Do not use a water jet.[8][9]

o Specific Hazards: May be combustible at high temperatures.[7] Hazardous combustion
products include carbon monoxide, carbon dioxide, and nitrogen oxides.[3][8][9]
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e Protective Equipment: As in any fire, wear a self-contained breathing apparatus (pressure-
demand, MSHA/NIOSH approved or equivalent) and full protective gear.[3]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste and must consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification and disposal.[3]

Visualization of Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Sudan Orange G-

d5, from preparation to disposal.
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Preparation & Risk Assessment

Wear Appropriate PPE

(Goggles, Gloves, Lab Coat)

Handling in Ventilated Area
(Fume Hood)

Store in Cool, Dry, Well-Ventilated Area

Away from Incompatibles Contain & Clean

First Aid Measures Spill Cleanup
(Eye, Skin, Inhalation, Ingestion) (Use PPE, Avoid Dust, Collect Waste)

Dispose of

Safely Disposed

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Sudan Orange G-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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